Methyl 2,4-difluoro-3-difluoromethoxybenzoate

• CAS No.: 194804-81-4
• Molecular Formula: C9H6F4O3
• Molecular Weight: 238.14 g/mol
• IUPAC Name: methyl 3-(difluoromethoxy)-2,4-difluorobenzoate
• InChI: InChI=1S/C9H6F4O3/c1-15-8(14)4-2-3-5(10)7(6(4)11)16-9(12)13/h2-3,9H,1H3
• InChI Key: CEYPKILZGDCHIX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=C(C=C1)F)OC(F)F)F

Description

Methyl 2,4-difluoro-3-difluoromethoxybenzoate is a useful research compound. Its molecular formula is C9H6F4O3 and its molecular weight is 238.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 20 ml of N,N-dimethylformamide was dissolved 1.00 g of methyl 2,4-difluoro-3-hydroxy-benzoate, followed by adding thereto 0.88 g of potassium carbonate and then 12 ml of a 6 M solution of chlorodifluoromethane in N,N-dimethylformamide, and the resulting mixture was stirred in a sealed tube at 120-130° C. for 2.5 hours. The reaction mixture was added to a mixed solvent of 100 ml of ethyl acetate and 200 ml of water and the pH was adjusted to 2 with 6N hydrochloric acid, after which the organic layer was separated. The organic layer obtained was washed with a saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and then distilled under reduced pressure to remove the solvent. The resulting residue was purified by a column chromatography (eluent; n-hexane:ethyl acetate=4:1) to obtain 1.02 g of methyl 2,4-difluoro-3-difluoromethoxybenzoate as colorless crystals.